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Compound of Interest

2-(Diphenylphosphino)benzoic
Compound Name: o
aci

Cat. No. B100216

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of a key physicochemical property—the melting
point—of 2-(Diphenylphosphino)benzoic acid (CAS 17261-28-8). It includes aggregated data
from multiple suppliers, a standardized experimental protocol for its determination, and a visual
representation of the experimental workflow.

Core Physicochemical Data: Melting Point

2-(Diphenylphosphino)benzoic acid is an organophosphorus compound that presents as a
white to pale yellow solid.[1][2] Its melting point is a critical parameter for material
characterization, purity assessment, and handling. While various sources report a range, a
general consensus is observed.

The reported melting point for 2-(Diphenylphosphino)benzoic acid typically falls within a
range of 172°C to 181°C. This range is documented by numerous chemical suppliers and
databases.[2][3][4][5][6][7] A summary of values from prominent sources is presented below.

Table 1: Reported Melting Point of 2-(Diphenylphosphino)benzoic Acid
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Reported Melting Point Range (°C) Source(s)
Sigma-Aldrich, LookChem, ChemicalBook[3][4]
174-181
[61[7]
172.0-181.0 Thermo Scientific Chemicals[5][8]
177.0-181.0 Fisher Scientific[9]

The slight variations in the reported ranges can be attributed to the purity of the material, with a
narrower range generally indicating higher purity. The values are typically determined from the
literature ("lit.") provided by these suppliers.[3][4]

Experimental Protocol: Melting Point Determination
via Capillary Method

The melting point of a crystalline solid like 2-(Diphenylphosphino)benzoic acid is accurately
determined using the capillary melting point method. This standard procedure involves heating
a small, powdered sample in a capillary tube and observing the temperature range over which
it transitions from a solid to a liquid.

Objective: To determine the melting range of a solid sample of 2-
(Diphenylphosphino)benzoic acid.

Materials and Equipment:

o 2-(Diphenylphosphino)benzoic acid sample

e Mortar and pestle

o Glass capillary tubes (one end sealed)

¢ Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or digital equivalent)
e Spatula

e Watch glass
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Procedure:

o Sample Preparation: Place a small amount of the crystalline 2-
(Diphenylphosphino)benzoic acid onto a clean, dry watch glass. Using a mortar and
pestle, gently grind the solid into a fine, uniform powder. This ensures efficient and even heat
transfer.

o Capillary Tube Loading: Invert a capillary tube and press the open end into the powdered
sample. A small amount of the powder will be forced into the tube.

o Sample Packing: Tap the sealed end of the capillary tube gently on a hard surface to pack
the powder down. Repeat until the sample height inside the tube is approximately 2-3 mm.

o Apparatus Setup: Place the loaded capillary tube into the heating block or oil bath of the
melting point apparatus. Ensure the sample is positioned for clear observation through the
magnifying eyepiece or digital camera.

o Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid
preliminary heating to quickly identify a rough range.

o Controlled Heating: For an accurate measurement, set the apparatus to heat at a controlled
rate, typically 1-2°C per minute, as the temperature approaches the expected melting range.

e Observation and Recording:

o Record the temperature (T1) at which the first drop of liquid appears within the solid
matrix.

o Continue heating and observation.

o Record the temperature (T2) at which the entire solid sample has completely transitioned
into a clear liquid.

e Reporting: The melting point is reported as the range from T1 to T2. For high-purity, non-
hygroscopic compounds, this range should be narrow (< 2°C).

Visualization of Experimental Workflow
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The following diagram illustrates the logical flow of the capillary melting point determination
protocol described above.

Sample Preparation:
Grind solid into a fine powder

Capillary Loading:
Pack powder into capillary tube (2-3 mm)

Instrument Setup:
Place capillary in apparatus

Controlled Heating:
Ramp temperature at 1-2°C per minute

\4

Observation:
Monitor sample for phase transition

Phase change begins

Record T1:

First liquid drop appears

ontinue heating

Record T2:
All solid has melted

Report Result:

Melting range (T1 - T2)

Click to download full resolution via product page

Caption: Workflow for determining melting point via the capillary method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100216#2-diphenylphosphino-benzoic-acid-melting-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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